Cas no 207746-96-1 (tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and an ethoxy substituent at the 3-position. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, particularly in the preparation of bioactive compounds and chiral ligands. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the ethoxy moiety offers versatility for further functionalization. This compound is commonly employed as a building block in medicinal chemistry and organocatalysis, ensuring high purity and consistent performance in synthetic routes. Its well-defined structure and reactivity profile make it a reliable intermediate for advanced research and development.

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate structure

207746-96-1 structure

Product Name:tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate

CAS No:207746-96-1

MF:C₁₁H₂₁NO₃

MW:215.289343595505

MDL:MFCD08533290

CID:856017

PubChem ID:45094399

Update Time:2025-06-24

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylicacid,3-ethoxy-,1,1-dimethylethylester(9CI)
- 1-Boc-(R)-3-ethoxypyrrolidine
- tert-butyl 3-ethoxypyrrolidine-1-carboxylate
- 207746-96-1
- CS-0078532
- 3-Ethoxy-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester
- DA-43299
- SCHEMBL10281445
- SB45353
- tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate
- MDL： MFCD08533290
- Inchi： 1S/C11H21NO3/c1-5-14-9-6-7-12(8-9)10(13)15-11(2,3)4/h9H,5-8H2,1-4H3
- InChI Key： SQETXAYIDTYNTR-UHFFFAOYSA-N
- SMILES： O(CC)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 215.15214353g/mol
Monoisotopic Mass: 215.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.8Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 272.2±33.0 °C at 760 mmHg
Flash Point: 118.4±25.4 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB176988-1 g	1-Boc-(R)-3-ethoxypyrrolidine, 95%; .	207746-96-1	95%	1g	€297.00	2023-06-23
abcr	AB176988-5 g	1-Boc-(R)-3-ethoxypyrrolidine, 95%; .	207746-96-1	95%	5g	€1232.00	2023-06-23
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H50979-1g	1-Boc-(R)-3-ethoxypyrrolidine, 95%	207746-96-1	95%	1g	￥3853.00	2023-01-30
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H50979-250mg	1-Boc-(R)-3-ethoxypyrrolidine, 95%	207746-96-1	95%	250mg	￥1263.00	2023-01-30
Chemenu	CM557156-1g	tert-Butyl 3-ethoxypyrrolidine-1-carboxylate	207746-96-1	95%+	1g	$779	2023-01-01
Chemenu	CM557156-5g	tert-Butyl 3-ethoxypyrrolidine-1-carboxylate	207746-96-1	95%+	5g	$2048	2023-01-01
TRC	B993515-10mg	tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate	207746-96-1		10mg	$ 50.00	2022-06-06
TRC	B993515-50mg	tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate	207746-96-1		50mg	$ 135.00	2022-06-06
TRC	B993515-100mg	tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate	207746-96-1		100mg	$ 230.00	2022-06-06
abcr	AB176988-1g	1-Boc-(R)-3-ethoxypyrrolidine, 95%; .	207746-96-1	95%	1g	€297.00	2025-04-20

tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

207746-96-1 (tert-Butyl (3R)-3-ethoxypyrrolidine-1-carboxylate) Related Products

Recommended suppliers

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent